2-iodoacetic acid
Overview
Description
Iodoacetic acid-1-13C is an isotopically labeled derivative of iodoacetic acid (IAA) that contains 13C at the carboxylic carbon. It is a haloacetic acid that is acetic acid in which one of the hydrogens of the methyl group is replaced by an iodine atom . It has a role as an alkylating agent .
Synthesis Analysis
Iodoacetic acid-1-13C is used as an alkylating reagent to modify thiol groups in proteins by S-carboxyamidomethylation . It has been used to study the importance of cysteine residues in catalytic reactions of enzymes and in transport processes of brain cells .Molecular Structure Analysis
The molecular formula of Iodoacetic acid-1-13C is C2H3IO2 . The molecular weight is 186.94 g/mol . The linear formula is ICH213CO2H . The InChI string is 1S/C2H3IO2/c3-1-2(4)5/h1H2, (H,4,5)/i2+1 .Chemical Reactions Analysis
Iodoacetic acid-1-13C is known for its ability to irreversibly inhibit the glycolytic enzyme glyceraldehyde-3-phosphate dehydrogenase (GAPDH) . It functions by capping exposed and reactive sulfhydryl groups to prevent the reformation of disulfide bonds .Physical and Chemical Properties Analysis
Iodoacetic acid-1-13C is a solid substance . It has a melting point of 77-79 °C (lit.) . It should be stored at −20°C .Scientific Research Applications
Toxicity in Drinking Water : Iodoacetic acid is identified in drinking water and is associated with cytotoxicity and genotoxicity in mammalian cells. It is particularly significant in waters treated with chloramines and chlorines, suggesting a need for monitoring and potentially limiting its presence in drinking water sources (Richardson et al., 2008).
Protein Chemistry : It has been used in protein chemistry, particularly for reactions with sulfhydryl groups in proteins. The study of its reaction with methionine residues in proteins provides insights into protein structure and function (Gundlach, Moore, & Stein, 1959).
In Medical Imaging : Research has shown that iodinated X-ray contrast media (ICM) in source waters can lead to the formation of iodoacetic acid, which is genotoxic in mammalian cells. This suggests potential health risks associated with ICM in drinking water sources (Duirk et al., 2011).
Bioorganic & Medicinal Chemistry : Iodoacetic acid-1-13C has been used in the synthesis of 13C-labeled and unlabeled iodoacetanilides for covalent modification of sulfhydryl groups in proteins or peptides, aiding in quantitative analysis and research in bioorganic and medicinal chemistry (Niwayama, Kurono, & Matsumoto, 2003).
Environmental Science & Technology : Studies have identified the presence of iodoacetic acid in drinking water, particularly in areas where water is treated with chloramines. Its high toxicity and genotoxicity in mammalian cells highlight the need for evaluating its environmental impact and potential health risks (Plewa et al., 2004).
Mechanism of Action
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Iodoacetic acid-1-13C is known to react with cysteine residues in proteins . This interaction can lead to the modification of these proteins, affecting their function and potentially influencing biochemical reactions within the cell .
Cellular Effects
Iodoacetic acid-1-13C has been shown to have significant effects on cells. For instance, it has been found to inhibit the glycolytic enzyme glyceraldehyde-3-phosphate dehydrogenase (GAPDH), leading to a decrease in cellular lactate production . This can have a profound impact on cellular metabolism and function .
Molecular Mechanism
The molecular mechanism of Iodoacetic acid-1-13C involves its interaction with the sulfhydryl group of GAPDH, inhibiting this enzyme and disrupting glycolysis . This can lead to changes in gene expression and other cellular processes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of Iodoacetic acid-1-13C can change over time. For example, exposure to this compound has been shown to cause a delayed cell death that is detectable after 90 minutes of incubation .
Dosage Effects in Animal Models
In animal models, the effects of Iodoacetic acid-1-13C can vary with different dosages. For instance, in a study involving cats, it was found that a single ear vein injection of Iodoacetic acid-1-13C led to complete blindness, indicating a significant effect on the photoreceptor cells .
Metabolic Pathways
Iodoacetic acid-1-13C is involved in the glycolytic pathway due to its ability to inhibit GAPDH . This can affect the metabolic flux and levels of metabolites within the cell .
Properties
IUPAC Name |
2-iodoacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3IO2/c3-1-2(4)5/h1H2,(H,4,5)/i2+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDNTWHVOXJZDSN-VQEHIDDOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)O)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C([13C](=O)O)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90746142 | |
Record name | Iodo(1-~13~C)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90746142 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.941 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
286367-80-4 | |
Record name | Iodo(1-~13~C)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90746142 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 286367-80-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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